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Compound of Interest

Methyl Cyclohex-2-ene-1-
Compound Name:
carboxylate

Cat. No.: B1654662

For researchers, scientists, and professionals in drug development, understanding the
structure, synthesis, and properties of key organic molecules is paramount. This guide provides
a detailed overview of Methyl Cyclohex-2-ene-1-carboxylate, a cyclohexene derivative with
potential applications in organic synthesis and as a building block for more complex molecules.

Core Structure and Chemical Identity

Methyl Cyclohex-2-ene-1-carboxylate is a cyclic ester with the molecular formula CsH1202.[1]
Its structure consists of a six-membered carbon ring (cyclohexene) containing a double bond
between carbons 2 and 3. A methyl carboxylate group (-COOCHS3) is attached to carbon 1.

IUPAC Name: methyl cyclohex-2-ene-1-carboxylate[1] CAS Number: 25662-37-7[1]
Molecular Weight: 140.18 g/mol [1]

The spatial arrangement of the atoms and the presence of the ester and alkene functional
groups are key to its chemical reactivity and make it a versatile intermediate in organic
synthesis.

Physicochemical and Spectroscopic Data

The following tables summarize key physicochemical and spectroscopic data for Methyl
Cyclohex-2-ene-1-carboxylate.
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Table 1: Physicochemical Properties

Property Value Reference

Molecular Formula CsH1202 [1]

Molecular Weight 140.18 g/mol [1]
LKVHTVRTQUBZDN-

InChl Key [1]
UHFFFAOYSA-N

SMILES COC(=0)c1cccece=C1 [1]

Table 2: Spectroscopic Data

Technique Data
(Predicted) & (ppm): 5.7-5.9 (m, 2H, -CH=CH-),

1H NMR 3.7 (s, 3H, -OCHs), 3.2 (m, 1H, -CH-COO0-), 1.8-
2.2 (m, 4H, -CHz-), 1.5-1.7 (m, 2H, -CHz2-)
(Predicted) & (ppm): 174 (-C=0), 128-130 (-

13C NMR CH=CH-), 52 (-OCH:s), 40 (-CH-COO0-), 20-30 (-

CH3-)

Infrared (IR)

(Predicted) v (cm~1): ~3030 (C-H, alkene),
~2950 (C-H, alkane), ~1735 (C=0, ester),
~1650 (C=C, alkene), ~1170 (C-O, ester)

Mass Spec.

Molecular lon (M*): m/z = 140

Synthesis via Diels-Alder Reaction

The most common and efficient method for synthesizing the cyclohexene core of Methyl

Cyclohex-2-ene-1-carboxylate is the Diels-Alder reaction. This [4+2] cycloaddition reaction

involves a conjugated diene (1,3-butadiene) and a dienophile (methyl acrylate).

Objective: To synthesize Methyl Cyclohex-2-ene-1-carboxylate from 1,3-butadiene and

methyl acrylate.
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Materials:

1,3-Butadiene (in a suitable form, e.g., generated in situ from sulfolene)

Methyl acrylate

Hydroquinone (inhibitor)

Toluene (solvent)

Anhydrous magnesium sulfate

Diatomaceous earth (e.g., Celite®)

Equipment:

High-pressure reaction vessel or a sealed tube

Heating and stirring apparatus

Rotary evaporator

Apparatus for fractional distillation
Procedure:

e Reaction Setup: In a high-pressure reaction vessel, combine methyl acrylate (1.0
equivalent), a slight excess of 1,3-butadiene (1.2 equivalents), and a small amount of
hydroquinone to inhibit polymerization. Add dry toluene as the solvent.

e Reaction Conditions: Seal the vessel and heat the mixture to approximately 150-180°C with
continuous stirring for 12-24 hours. The progress of the reaction can be monitored by gas
chromatography (GC).

o Work-up: After the reaction is complete, cool the vessel to room temperature. Carefully vent
any excess pressure.

o Purification:
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o Transfer the reaction mixture to a round-bottom flask.
o Remove the toluene solvent using a rotary evaporator.

o The crude product is then purified by fractional distillation under reduced pressure to
isolate the Methyl Cyclohex-2-ene-1-carboxylate.

Safety Precautions: 1,3-Butadiene is a flammable gas and should be handled with care in a
well-ventilated fume hood. The reaction is conducted at high pressure and temperature and
requires appropriate safety equipment.

Synthesis Purification & Analysis

1,3-Butadiene + Diels-Alder Reaction . - Spectroscopic Analysis
Methyl Acrylate H (High Temp & Pressure) }—> Crude Product }—» Fractional Distillation }—D Pure Methyl Cycl0hex-2-ene-1-carboxy|ate}—P{ (NMR, IR, MS)

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of Methyl Cyclohex-2-ene-1-carboxylate.

Biological and Pharmaceutical Relevance

While direct biological activity or involvement in specific signaling pathways for Methyl
Cyclohex-2-ene-1-carboxylate is not extensively documented, its structural motif is of interest
in medicinal chemistry. Cyclohexene derivatives are scaffolds for various biologically active
molecules.

Derivatives of cyclohexene carboxylic acid have been investigated for their potential
pharmacological activities. For instance, certain amidrazone derivatives containing a cyclohex-
1-ene-1-carboxylic acid moiety have demonstrated anti-inflammatory and antiproliferative
properties.[2][3] These studies suggest that the cyclohexene ring can serve as a valuable
scaffold for the design of new therapeutic agents.

Furthermore, a related compound, (S)-3-cyclohexene-1-carboxylic acid, is a key chiral building
block in the synthesis of the anticoagulant drug Edoxaban. This highlights the importance of
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cyclohexene carboxylic acid derivatives as intermediates in the production of pharmaceuticals.

Methyl Cyclohex-2-ene-1-carboxylate
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Caption: Conceptual drug discovery pathway utilizing the target molecule as a starting scaffold.

Conclusion

Methyl Cyclohex-2-ene-1-carboxylate is a valuable organic compound, readily synthesized
via the robust Diels-Alder reaction. While its direct biological functions are not yet fully
elucidated, its structure serves as a versatile platform for the synthesis of more complex
molecules. For researchers in drug discovery and development, this compound and its
derivatives represent a promising area for the exploration of new therapeutic agents. The
methodologies and data presented in this guide provide a solid foundation for further
investigation and application of Methyl Cyclohex-2-ene-1-carboxylate in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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